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Introduction

Axitinib, a potent tyrosine kinase inhibitor, is a cornerstone in the treatment of advanced renal
cell carcinoma. The control of impurities during its synthesis is critical to ensure the safety and
efficacy of the final drug product. One such process-related impurity is Axitinib Impurity C,
identified as 2-((1H-indazol-6-yl)sulfinyl)-N-methylbenzamide. This technical guide provides a
comprehensive overview of the formation mechanism of Axitinib Impurity C, detailing the
synthetic pathway, potential oxidative conditions leading to its formation, and relevant
experimental protocols.

The Synthetic Pathway to Axitinib and the Origin of
Impurity C

The synthesis of Axitinib involves a multi-step process, with a key step being the formation of
the thioether linkage in the molecule. Axitinib Impurity C is not a direct intermediate in the
planned synthesis but rather an oxidation product of a key precursor.
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The formation of the core structure of Axitinib involves the coupling of 6-iodo-1H-indazole with
2-mercapto-N-methylbenzamide. This reaction yields the intermediate 2-((1H-indazol-6-yl)thio)-
N-methylbenzamide, which is also known as Axitinib Impurity B.

Axitinib Impurity C is the sulfoxide derivative of Axitinib Impurity B. Its formation is attributed
to the oxidation of the thioether sulfur atom in Impurity B. This oxidation can potentially occur
under various conditions during the synthesis, work-up, or storage of Axitinib and its
intermediates. The presence of residual oxidizing agents, exposure to air (atmospheric
oxygen), or specific reaction conditions can facilitate this transformation.

Click to download full resolution via product page

Formation Mechanism of Axitinib Impurity C

The formation of Axitinib Impurity C proceeds through the oxidation of the thioether group in
2-((1H-indazol-6-yl)thio)-N-methylbenzamide (Axitinib Impurity B).

2-((1H-indazol-6-yl)thio)-N-methylbenzamide
(Axitinib Impurity B)

Oxidizing Agent
(e.g., H202, Air)

2-((1H-indazol-6-yl)sulfinyl)-N-methylbenzamide
(Axitinib Impurity C)

Click to download full resolution via product page

This reaction is a common transformation in organic chemistry and can be promoted by a
variety of oxidizing agents. In the context of pharmaceutical manufacturing, even mild oxidizing
conditions can lead to the formation of such impurities.
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Experimental Protocols

Synthesis of the Precursor: 2-((1H-indazol-6-yl)thio)-N-
methylbenzamide (Axitinib Impurity B)[1]

This protocol describes the synthesis of the direct precursor to Axitinib Impurity C.
Materials:

e 6-lodo-1H-indazole

e 2-Mercapto-N-methylbenzamide

» Potassium carbonate

o Copper (I) iodide

* |Isopropyl alcohol

» Ethylene glycol

Nitrogen atmosphere

Procedure:

» Charge a reaction vessel with isopropyl alcohol (50 ml), ethylene glycol (2.54 g, 0.0409 mol),
potassium carbonate (5.65 g, 0.0408 mol), and copper (1) iodide (0.390 g, 0.0021 mol) at 25-
30 °C under a nitrogen atmosphere.[1]

e Slowly add 6-iodo-1H-indazole (5.0 g, 0.0204 mol) and 2-mercapto-N-methylbenzamide
(3.94 g, 0.0235 mol) to the reaction mixture at 25-30 °C with stirring.[1]

o Heat the reaction mixture to approximately 80°C and maintain for 20-24 hours.[1]

e Cool the reaction mixture to 25-30°C with stirring.[1]

« Filter the reaction mixture and concentrate the filtrate to a residue under vacuum.[1]
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Forced Degradation Study for Axitinib to Induce
Oxidative Impurities[2]

This protocol outlines a forced degradation study under oxidative conditions, which can be

adapted to study the formation of Axitinib Impurity C from its precursor.

Materials:

Axitinib (or Axitinib Impurity B) stock solution (e.g., 100 pg/ml)
Hydrogen peroxide (H2032) solution (e.g., 30%)
Volumetric flasks

HPLC system for analysis

Procedure:

Prepare a stock solution of Axitinib (or Axitinib Impurity B) at a concentration of 100 pg/ml in
a suitable solvent.[2]

To a volumetric flask, add a specific volume of the stock solution.

Add a controlled amount of hydrogen peroxide solution to induce oxidation. The
concentration of H202 can be varied to study its effect on the rate and extent of impurity
formation.

Allow the reaction to proceed for a defined period at a specific temperature (e.g., room
temperature or elevated temperature).

After the specified time, quench the reaction if necessary (e.g., by adding a reducing agent
like sodium bisulfite).

Dilute the solution to a suitable concentration for analysis.

Analyze the sample using a validated stability-indicating HPLC method to quantify the
amount of the parent compound remaining and the amount of Impurity C formed.
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Data Presentation
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The following table summarizes the results of a forced degradation study on Axitinib, which

demonstrates the susceptibility of the drug to degradation under various stress conditions.

While this data is for Axitinib itself, it provides a strong indication of the conditions that would

also promote the oxidation of its thioether-containing precursor (Impurity B) to the sulfoxide

(Impurity C).
Stress Reagent . % Degradation
. . Duration Temperature L

Condition Concentration of Axitinib
Acidic Hydrolysis 0.5 N HCI 6h 60°C 1.60%[2]
Acidic Hydrolysis 1.0 N HCI 6h 60°C 3.49%[2]
Acidic Hydrolysis 2.0 N HCI 6h 60°C 5.31%[2]
Alkaline

_ 0.5 N NaOH 6 h 60°C 2.41%[2]
Hydrolysis
Alkaline

_ 1.0 N NaOH 6 h 60°C 2.74%[2]
Hydrolysis

Significant
Oxidative 30% H202 - Room Temp degradation
observed

Thermal - - 60°C Stable
Photolytic - - - Stable
Neutral

) Water - 60°C Stable
Hydrolysis

Note: The term "Significant degradation observed" for oxidative conditions implies that the

molecule is susceptible to oxidation, which is the direct pathway to the formation of Impurity C

from Impurity B.

Conclusion

Axitinib Impurity C, 2-((1H-indazol-6-yl)sulfinyl)-N-methylbenzamide, is formed through the

oxidation of the thioether intermediate, 2-((1H-indazol-6-yl)thio)-N-methylbenzamide (Axitinib
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Impurity B), during the synthesis of Axitinib. The formation of this impurity is favored by
oxidative conditions, as demonstrated by forced degradation studies. Careful control of reaction
conditions, exclusion of atmospheric oxygen, and avoidance of residual oxidizing agents are
crucial steps in minimizing the formation of Axitinib Impurity C and ensuring the purity of the
final active pharmaceutical ingredient. The experimental protocols and data presented in this
guide provide a framework for researchers and drug development professionals to understand,
monitor, and control the formation of this critical impurity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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